Cas no 1217768-32-5 ((S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(hydroxymethyl)propanoic acid)

• Product Name: (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(hydroxymethyl)propanoic acid
• CAS No: 1217768-32-5
• MF: C₁₉H₁₉NO₅
• MW: 341.357865571976
• CID: 3163486
• PubChem ID: 118704938
• Update Time: 2025-11-06

(S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(hydroxymethyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-hydroxymethyl-propionic acid
• (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(hydroxymethyl)propanoic acid
• SCHEMBL23795243
• Fmoc-(S)-3-amino-2-(hydroxymethyl)propanoic acid
• (2S)-2-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]-3-hydroxypropanoic acid
• (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(hydroxymethyl)propanoicacid
• 1217768-32-5
• FD10285
• Propanoic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-(hydroxymethyl)-, (2S)-
• CS-0097213

• MDL： MFCD12198206
• Inchi： 1S/C19H19NO5/c21-10-12(18(22)23)9-20-19(24)25-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,12,17,21H,9-11H2,(H,20,24)(H,22,23)/t12-/m0/s1
• InChI Key： FMHKZVWJLHODIG-LBPRGKRZSA-N
• SMILES： O(C(NC[C@H](C(=O)O)CO)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 341.12632271Da
• Monoisotopic Mass: 341.12632271Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 95.9Ų

Additional information on (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(hydroxymethyl)propanoic acid

Comprehensive Overview of (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(hydroxymethyl)propanoic acid (CAS No. 1217768-32-5)

The compound (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(hydroxymethyl)propanoic acid, identified by its CAS No. 1217768-32-5, is a highly specialized chiral building block widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a hydroxymethyl side chain, makes it invaluable for designing peptide-based therapeutics and biomaterials. Researchers and industry professionals frequently search for Fmoc-protected amino acids or chiral intermediates to enhance drug delivery systems, making this compound a focal point in modern medicinal chemistry.

In recent years, the demand for peptide-based drugs has surged due to their high specificity and lower toxicity compared to small-molecule drugs. This trend aligns with the growing interest in targeted therapies and personalized medicine, where (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(hydroxymethyl)propanoic acid plays a critical role. Its Fmoc group ensures stability during solid-phase peptide synthesis (SPPS), while the hydroxymethyl functionality allows for further derivatization, enabling the creation of complex peptide architectures. Such features address common search queries like "Fmoc-amino acid applications" or "peptide modification techniques," highlighting its relevance in cutting-edge research.

The compound’s chiral purity (S-configuration) is another key attribute, as enantioselective synthesis remains a hot topic in organic chemistry. Laboratories often seek high-purity chiral building blocks to avoid racemization, a challenge frequently discussed in forums and publications. With CAS No. 1217768-32-5, researchers gain access to a reliable intermediate for constructing peptides with precise stereochemistry, catering to queries such as "chiral amino acid derivatives" or "enantiopure Fmoc compounds." This specificity is crucial for developing therapeutics like GPCR-targeted drugs or enzyme inhibitors, where stereochemistry dictates biological activity.

From a technical perspective, the compound’s solubility in organic solvents like DMF or dichloromethane facilitates its use in SPPS workflows, a detail often explored in searches like "Fmoc-amino acid handling" or "peptide synthesis solvents." Additionally, its stability under acidic conditions (e.g., during Fmoc deprotection with piperidine) makes it a preferred choice for automated peptide synthesizers. These practical advantages align with industry needs for scalable peptide production, a topic gaining traction due to the rise of biologics and biosimilars in the pharmaceutical market.

Beyond therapeutics, (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(hydroxymethyl)propanoic acid finds applications in material science, particularly in designing self-assembling peptides for nanotechnology. This interdisciplinary appeal responds to trending searches like "peptide nanomaterials" or "biocompatible hydrogels," showcasing its versatility. As sustainability becomes a priority, the compound’s role in green chemistry initiatives—such as reducing waste in peptide synthesis—further elevates its profile among environmentally conscious researchers.

In summary, CAS No. 1217768-32-5 represents a cornerstone in peptide and pharmaceutical chemistry, bridging gaps between academic research and industrial applications. Its alignment with trending topics like precision medicine, nanotechnology, and sustainable synthesis ensures continued relevance in scientific discourse. For those exploring Fmoc-protected derivatives or chiral drug development, this compound offers a robust toolkit to innovate and optimize next-generation therapies.